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Compound of Interest

Compound Name:
Octahydro-1H-

cyclopenta[c]pyridine

Cat. No.: B3144009 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Octahydro-1H-cyclopenta[c]pyridine
was located. The following guidance is based on the safety data of structurally related

compounds, including Octahydro-1H-cyclopenta(b)pyridine, octahydrocyclopenta[c]pyrrole, and

pyridine. Researchers must handle this compound with caution and adhere to all institutional

and local regulations, treating it as a hazardous substance.

Proper management and disposal of chemical waste are paramount for laboratory safety and

environmental protection. This document provides a comprehensive guide for the safe handling

and disposal of Octahydro-1H-cyclopenta[c]pyridine, tailored for researchers, scientists, and

drug development professionals.

Hazard Summary
Based on analogous compounds, Octahydro-1H-cyclopenta[c]pyridine is anticipated to be a

combustible or flammable liquid that is harmful if swallowed, inhaled, or absorbed through the

skin. It is also expected to cause skin and eye irritation or burns.
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Hazard Classification (Inferred) Description

Physical Hazards
Combustible liquid. Vapors may form explosive

mixtures with air.

Health Hazards

Harmful if swallowed, in contact with skin, or if

inhaled.[1][2] Causes severe skin burns and eye

damage.[1] May cause respiratory irritation.[1]

Suspected of causing cancer and damaging

fertility or the unborn child based on related

pyridine compounds.[2]

Environmental Hazards

Potentially toxic to aquatic organisms, with

possible long-term adverse effects in the aquatic

environment. Discharge into the environment

should be avoided.[3]

Personal Protective Equipment (PPE)
When handling Octahydro-1H-cyclopenta[c]pyridine, the following personal protective

equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: Flame-retardant lab coat and appropriate chemical-resistant gloves (e.g.,

butyl rubber).

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Octahydro-1H-
cyclopenta[c]pyridine waste.

1. Waste Collection and Segregation:

Collect all waste containing Octahydro-1H-cyclopenta[c]pyridine (pure substance,
solutions, and contaminated materials) in a designated, properly labeled, and sealable
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hazardous waste container.
Do not mix with incompatible materials such as strong oxidizing agents or strong acids.

2. Spill Management:

In the event of a small spill, absorb the material with an inert, non-combustible absorbent
such as sand, dry lime, or soda ash.[4]
Use non-sparking tools to collect the absorbed material and place it in a sealed container for
hazardous waste disposal.[4]
For larger spills, evacuate the area and follow your institution's emergency procedures.

3. Container Labeling and Storage:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "Octahydro-1H-cyclopenta[c]pyridine".
Store the sealed waste container in a cool, dry, and well-ventilated area away from heat,
sparks, and open flames.

4. Final Disposal:

Dispose of the hazardous waste through your institution's designated hazardous waste
management program.
Waste pyridine and related compounds are typically disposed of via incineration at high
temperatures in a licensed facility.
All disposal activities must comply with federal, state, and local environmental regulations.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Octahydro-1H-cyclopenta[c]pyridine.

Caption: Disposal Workflow for Octahydro-1H-cyclopenta[c]pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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